4-(4-Bromophenoxy)-3-fluoroaniline molecular weight and formula
4-(4-Bromophenoxy)-3-fluoroaniline molecular weight and formula
Strategic Scaffolding for Kinase Inhibitor Development
Executive Summary
4-(4-Bromophenoxy)-3-fluoroaniline is a high-value pharmacophore intermediate, primarily utilized in the synthesis of tyrosine kinase inhibitors (TKIs). Structurally, it belongs to the diaryl ether class, featuring a halogenated aniline core that mimics the ATP-binding pocket interactions found in c-Met and VEGFR2 inhibitors.
For the medicinal chemist, this molecule is not merely an end-product but a gateway scaffold . The presence of the 4-bromo motif provides a distinct handle for late-stage diversification via Suzuki-Miyaura or Buchwald-Hartwig cross-couplings, allowing for rapid generation of Structure-Activity Relationship (SAR) libraries.
Physicochemical Identity & Data Profile
The following data establishes the baseline identity for 4-(4-Bromophenoxy)-3-fluoroaniline. Researchers must verify these parameters upon receipt or synthesis of the material.
Molecular Specifications
| Parameter | Value | Technical Note |
| IUPAC Name | 4-(4-Bromophenoxy)-3-fluoroaniline | - |
| Molecular Formula | C₁₂H₉BrFNO | - |
| Average Molecular Weight | 282.11 g/mol | Used for stoichiometry calculations. |
| Monoisotopic Mass | 280.985 g/mol (⁷⁹Br) | Primary peak in High-Res Mass Spec (HRMS). |
| Isotopic Pattern | 1:1 doublet (M, M+2) | Distinctive signature of Bromine (⁷⁹Br/⁸¹Br). |
| LogP (Predicted) | ~3.8 | Lipophilic; requires non-polar solvents (DCM, EtOAc). |
| H-Bond Donors/Acceptors | 1 / 3 | Compliant with Lipinski’s Rule of 5. |
Synthetic Pathway & Methodology
Retrosynthetic Logic
The synthesis of 4-(4-Bromophenoxy)-3-fluoroaniline requires a convergent approach. The core challenge is the formation of the diaryl ether bond (C-O-C) while managing the regioselectivity of the fluorine atom and preventing the dehalogenation of the bromine during the reduction step.
The Pathway:
-
Nucleophilic Aromatic Substitution (SₙAr): Coupling 3,4-difluoronitrobenzene with 4-bromophenol.
-
Chemoselective Reduction: Converting the nitro group (-NO₂) to an amine (-NH₂) without cleaving the aryl-bromide bond.
Process Flow Diagram (DOT)
The following diagram outlines the critical process controls for the synthesis.
Figure 1: Synthetic workflow highlighting the critical chemoselective reduction step required to maintain structural integrity.
Detailed Experimental Protocol
Step 1: SₙAr Coupling
-
Reagents: 3,4-difluoronitrobenzene (1.0 eq), 4-bromophenol (1.05 eq), Potassium Carbonate (K₂CO₃, 2.0 eq).
-
Solvent: N,N-Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO).
-
Procedure:
-
Dissolve 4-bromophenol in DMF under nitrogen atmosphere.
-
Add K₂CO₃ and stir at room temperature for 15 minutes to generate the phenoxide anion.
-
Slowly add 3,4-difluoronitrobenzene. Note: The fluorine para to the nitro group is significantly more electrophilic, ensuring high regioselectivity.
-
Heat to 80°C for 4–6 hours. Monitor by TLC (Hexane/EtOAc 4:1).
-
Workup: Pour into ice water. The nitro-intermediate usually precipitates as a solid. Filter, wash with water, and dry.
-
Step 2: Chemoselective Reduction (Fe/NH₄Cl)
-
Rationale: Standard catalytic hydrogenation (H₂/Pd-C) is contraindicated because it often cleaves aryl-bromide bonds (hydrodehalogenation). Iron-mediated reduction is mild and selective.
-
Reagents: Nitro intermediate (1.0 eq), Iron powder (5.0 eq), Ammonium Chloride (NH₄Cl, 5.0 eq).
-
Solvent: Ethanol/Water (3:1).
-
Procedure:
-
Suspend the nitro intermediate in EtOH/H₂O.
-
Add NH₄Cl and Iron powder.
-
Reflux (80°C) with vigorous stirring for 2 hours.
-
Filtration: Filter hot through a Celite pad to remove iron oxides. Wash the pad with Ethanol.
-
Isolation: Concentrate the filtrate. Extract with Ethyl Acetate, wash with brine, dry over Na₂SO₄, and concentrate to yield the aniline.
-
Analytical Validation (QC)
Trustworthiness in synthesis relies on rigorous characterization. The following signals confirm the structure.
Mass Spectrometry (LC-MS)
-
Ionization Mode: ESI (+)
-
Expected Pattern: You will observe two parent peaks of nearly equal intensity separated by 2 mass units.
-
[M+H]⁺ (⁷⁹Br): ~282.0
-
[M+H]⁺ (⁸¹Br): ~284.0
-
-
Diagnostic: Absence of the M+2 peak indicates loss of Bromine (failure of Step 2).
¹H NMR (400 MHz, DMSO-d₆)
-
δ 3.5–4.5 ppm (Broad s, 2H): Characteristic -NH₂ protons.
-
δ 6.3–6.6 ppm (m, 2H): Protons on the aniline ring (ortho to the amine).
-
δ 6.9–7.5 ppm (m, 5H): Overlapping aromatic signals from the phenoxy ring and the remaining aniline proton.
Pharmaceutical Application: The "Gateway" Concept
In drug discovery, this molecule serves as a Type II Kinase Inhibitor Scaffold .
-
Binding Mode: The diphenyl ether moiety occupies the hydrophobic pocket adjacent to the ATP binding site. The fluorine atom (at position 3) often engages in specific H-bond interactions with the kinase hinge region or modifies the pKa of the aniline nitrogen.
-
Library Expansion: The 4-bromo position is a "dummy" handle. In a typical drug development campaign (e.g., similar to the development of Cabozantinib), this Bromine is replaced via Suzuki Coupling to attach solubilizing groups (like morpholines or piperazines) or to extend the scaffold into the solvent-exposed region of the protein.
Example Transformation:
4-(4-Bromophenoxy)-3-fluoroaniline + Cyclopropane-1,1-dicarboxamide
Kinase Inhibitor Core (via amidation of the aniline). Subsequent Suzuki coupling at the Br-site allows for R-group optimization.
Safety & Handling
-
Hazard Class: Irritant (Skin/Eye/Respiratory).
-
Specific Toxicity: Anilines are known methemoglobin-forming agents. Handle in a fume hood.
-
Storage: Store under inert gas (Argon/Nitrogen) at 2–8°C. Anilines are prone to oxidation (darkening) upon exposure to air and light.
References
-
National Center for Biotechnology Information (2024). PubChem Compound Summary for substituted diphenyl ethers. PubChem. [Link]
-
Smith, M. B., & March, J. (2007). March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. Wiley-Interscience. (Standard reference for SₙAr mechanisms). [Link]
-
Yakes, F. M., et al. (2011). Cabozantinib (XL184), a Novel MET and VEGFR2 Inhibitor, Simultaneously Suppresses Metastasis, Angiogenesis, and Tumor Growth. Molecular Cancer Therapeutics. (Context for diphenyl ether scaffolds in oncology). [Link]
